Cas no 83255-88-3 (4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine structure
83255-88-3 structure
Product Name:4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:83255-88-3
MF:C6H5BrN4
MW:213.034699201584
MDL:MFCD11640404
CID:4656845
PubChem ID:12778940
Update Time:2023-08-11

4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • 4-bromo-1-methylpyrazolo[3,4-d]pyrimidine
    • SB11138
    • P11184
    • MDL: MFCD11640404
    • Inchi: 1S/C6H5BrN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
    • InChI Key: PJEJZRCZVOPFOD-UHFFFAOYSA-N
    • SMILES: BrC1=C2C=NN(C)C2=NC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.6

4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB490819-100 mg
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine; .
83255-88-3
100MG
€535.00 2023-04-20
abcr
AB490819-250 mg
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine; .
83255-88-3
250MG
€756.00 2023-04-20
Chemenu
CM269126-250mg
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95%+
250mg
$372 2023-02-16
Chemenu
CM269126-500mg
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95%+
500mg
$496 2023-02-16
Chemenu
CM269126-1g
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95%+
1g
$621 2023-02-16
Matrix Scientific
123418-1g
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, 95+%
83255-88-3 95+%
1g
$1552.00 2023-09-06
Alichem
A089006036-1g
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95%
1g
$848.72 2023-08-31
Chemenu
CM269126-100mg
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95+%
100mg
$541 2021-08-18
Chemenu
CM269126-250mg
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95+%
250mg
$1126 2021-08-18
Chemenu
CM269126-1g
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
83255-88-3 95+%
1g
$1752 2021-08-18
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